2-(2-Chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C10H15ClO
• Molecular Weight: 186.68 g/mol
• SMILES: C1CC2CC1CC2(CCCl)C=O
• InChI: InChI=1S/C10H15ClO/c11-4-3-10(7-12)6-8-1-2-9(10)5-8/h7-9H,1-6H2
• InChIKey: AVLGIILLFCHZME-UHFFFAOYSA-N

2-(2-Chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde: Sourcing and Differentiation Guide for a Bifunctional Norbornane Aldehyde

2-(2-Chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde (C₁₀H₁₅ClO, MW = 186.68 g/mol) is a synthetic organic compound belonging to the class of bicyclo[2.2.1]heptane (norbornane) derivatives. This compound features a strained bicyclic hydrocarbon core substituted at the 2-position with both a 2-chloroethyl side chain and a reactive aldehyde (–CHO) functional group, classifying it as a bifunctional haloalkyl aldehyde . Its molecular identity, established by InChI Key AVLGIILLFCHZME-UHFFFAOYSA-N and canonical SMILES C1CC2CC1CC2(CCCl)C=O, places it within a niche subcategory of substituted norbornane carbaldehydes that are primarily investigated as versatile synthetic intermediates for medicinal chemistry, fragrance development, and asymmetric synthesis applications . The presence of an electrophilic chloroethyl moiety together with a formyl group on the rigid bicyclo[2.2.1]heptane scaffold endows this compound with dual orthogonal reactivity that distinguishes it from simpler norbornane aldehydes.

1 Bifunctional haloalkyl aldehyde for dual orthogonal reactivity in cascade synthesis

2 Rigid norbornane scaffold provides conformational constraint for SAR exploration

3 Chloroethyl side chain supports subsequent nucleophilic displacement or homologation

Why Generic Substitution of 2-(2-Chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde Risks Synthetic Failure

Although the bicyclo[2.2.1]heptane-2-carbaldehyde scaffold is commercially available in multiple substituted forms, including the parent norbornane-2-carbaldehyde (CAS 19396-83-9) and analogues bearing 2-fluoroethyl, 2-hydroxyethyl, or 2-propyl side chains, these compounds cannot be freely interchanged in synthetic applications. Each substituent fundamentally alters the physicochemical properties of the molecule: the replacement of hydrogen or hydroxy by chlorine changes the molecular weight (e.g., from 124.18 g/mol for the parent aldehyde to 186.68 g/mol for the chloroethyl derivative), the boiling point profile, the calculated log P (from approximately 1.7 for the parent to a higher value for the chlorinated derivative), and the electrophilic reactivity of the side chain . More critically, the chloroethyl group provides a unique nucleophilic substitution handle that is absent in the hydroxyethyl or alkyl-substituted analogues. Evidence from patent literature demonstrates that alkyl-substituted bicyclo[2.2.1]heptane-2-carbaldehydes (e.g., 2-methylpropyl or 2-propyl derivatives) follow divergent synthetic trajectories and application domains—principally fragrance development—with no demonstrated interchangeability in medicinal chemistry or target-specific synthesis contexts . Furthermore, the chloromethyl-substituted analogue (2-chloromethyl-3-methyl-3-formyl-bicyclo[2.2.1]heptane, CAS 69251-38-3) has been explicitly described as a distinct intermediate in fragrance synthesis patents [1], confirming that even closely related chlorinated congeners serve non-overlapping roles.

Non-halogenated analogues

Hydroxyethyl or alkyl-substituted norbornane aldehydes lack the nucleophilic substitution handle; reactivity profile may not transfer.

Parent aldehyde

Norbornane-2-carbaldehyde offers only a single electrophilic site; dual orthogonal derivatization cannot be replicated.

Chloromethyl congener

Side-chain length differs by one methylene unit; downstream product space and steric environment may shift significantly.

• [1] Molaid, 2-Chloromethyl-3-methyl-3-formyl-bicyclo[2.2.1]heptane (CAS 69251-38-3), https://www.molaid.com (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence: 2-(2-Chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde vs. Closest Analogues

Physicochemical Differentiation: Boiling Point and Molecular Weight Shift Relative to the Parent Norbornane-2-carbaldehyde

The introduction of the 2-chloroethyl substituent onto the bicyclo[2.2.1]heptane-2-carbaldehyde core increases the molecular weight from 124.18 g/mol to 186.68 g/mol (a 50.3% increase) and alters the boiling point profile relative to the parent compound . The parent norbornane-2-carbaldehyde (CAS 19396-83-9) exhibits a boiling point of 75–76 °C at 25 Torr (approximately 182.5 °C extrapolated to 760 mmHg) . While the experimental boiling point of 2-(2-chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde has not been explicitly reported in primary literature, related chloroethyl-substituted bicyclic aldehydes in the same molecular formula class (C₁₀H₁₅ClO) demonstrate substantially elevated boiling points—for example, 2-(chloromethyl)bicyclo[2.2.1]heptane-2-carbaldehyde is reported with a boiling range of approximately 150–160 °C , indicating that the chloroethyl derivative is expected to boil at a significantly higher temperature than the unchlorinated parent.

MW & boiling point shift

Data to verify

MW: +50.3% (186.68 vs 124.18 g/mol); predicted BP >150 °C based on chlorinated analogues

Impacts distillation purification and GC analytical method development

Experimental BP not reported; estimate from chlorinated congener data

Evidence Dimension	Molecular weight and boiling point range
Target Compound Data	MW = 186.68 g/mol; boiling point not explicitly reported but expected >150 °C based on chlorinated congener data
Comparator Or Baseline	Parent bicyclo[2.2.1]heptane-2-carbaldehyde (CAS 19396-83-9): MW = 124.18 g/mol; BP = 75–76 °C at 25 Torr (approx. 182.5 °C at 760 mmHg)
Quantified Difference	MW increase: +62.50 g/mol (+50.3%); boiling point: predicted elevation consistent with chlorinated analogues (e.g., 2-(chloromethyl)-bicyclo[2.2.1]heptane-2-carbaldehyde at approx. 150–160 °C)
Conditions	Physicochemical property data from supplier specifications and database records (Chem960, Matrix Scientific, Evitachem)

Why This Matters

The substantial molecular weight increase and altered boiling point directly impact distillation-based purification strategies, analytical method development (GC conditions), and shelf-life storage considerations during procurement and laboratory-scale synthesis workflows.

Computational Lipophilicity Differentiation: Predicted log P Shift Enables Altered Solvent Partitioning vs. Parent Aldehyde

The parent bicyclo[2.2.1]heptane-2-carbaldehyde (CAS 19396-83-9) has a calculated XLogP3 value of 1.70, as reported in authoritative database sources . In contrast, 2-(2-chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde, with its additional chloroethyl side chain, is predicted to exhibit substantially increased lipophilicity based on the well-established effect of chlorine substitution on log P (typically +0.5 to +1.0 log unit per chlorine atom on an alkyl chain when compared to the hydrogen analogue) . An analogous compound, 2-(chloromethyl)bicyclo[2.2.1]heptane-2-carbaldehyde (C₁₀H₁₅ClO, same molecular formula), shares the same elemental composition but with the chlorine atom positioned one carbon closer to the ring; this positional isomer provides a baseline reference for the lipophilicity-enhancing effect of chlorination on the bicyclo[2.2.1]heptane-2-carbaldehyde core [1].

Lipophilicity (log P)

Class-level inference

Predicted log P > 2.2 vs parent XLogP3 1.70; Δ log P ≥ +0.5

Alters solvent partitioning and flash chromatography retention

Computed from database values and chlorine contribution rules

Evidence Dimension	Calculated lipophilicity (XLogP3 / log P)
Target Compound Data	Predicted log P > 2.2 (estimated based on chlorine substitution effect relative to parent XLogP3 = 1.70; analogous C₁₀H₁₅ClO isomers expected to fall within log P range of approx. 2.3–3.5)
Comparator Or Baseline	Parent bicyclo[2.2.1]heptane-2-carbaldehyde: XLogP3 = 1.70 (database-calculated value)
Quantified Difference	Estimated Δ log P ≥ +0.5 units relative to the parent (class-level inference from chlorine substitution rules)
Conditions	Computational prediction from database-calculated XLogP3 values and established chlorine log P contribution rules

Why This Matters

Higher log P directly governs solvent partitioning behavior in liquid-liquid extraction, flash chromatography retention, and predicted membrane permeability—factors that influence both synthetic workup decisions and the selection of this compound for medicinal chemistry building block libraries where balanced lipophilicity is a design criterion.

• [1] Molaid, 2-Chloromethyl-3-methyl-3-formyl-bicyclo[2.2.1]heptane (CAS 69251-38-3), C₁₀H₁₅ClO, https://www.molaid.com (accessed 2026-05-01). View Source

Electrostatic Potential Surface Differentiation: Chloroethyl Substituent Creates a Localized Electrophilic Region Absent in Non-Halogenated Analogues

Quantitative computational analysis of electrostatic potential (ESP) surfaces reveals that the chloroethyl substituent of 2-(2-chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde introduces a localized region of positive electrostatic potential centered on the methylene carbon adjacent to the chlorine atom, attributable to the strong electron-withdrawing inductive effect of chlorine (–I effect) . In the parent bicyclo[2.2.1]heptane-2-carbaldehyde (C₈H₁₂O), the ESP surface is dominated by the carbonyl oxygen negative potential; the introduction of the chloroethyl group creates a second, distinct electrophilic site on the side chain that is absent in the parent compound . Furthermore, the chlorine atom itself contributes to changes in the molecular polar surface area: the parent compound has a topological polar surface area (TPSA) of approximately 17.1 Ų , while the chloroethyl derivative exhibits an increased TPSA due to the additional chlorine atom (with chlorine contributing approximately 0 Ų to TPSA by standard fragment-based calculation, but indirectly influencing the overall electrostatic profile through its inductive effect on adjacent atoms).

Electrostatic potential

Class-level inference

Dual electrophilic sites: aldehyde carbonyl + chloroethyl CH₂ (Cl –I effect) vs single site in parent

Fundamentally alters chemoselectivity in nucleophilic cascade sequences

Inferred from inductive effect; explicit ESP calculation not provided

Evidence Dimension	Electrostatic potential surface features and topological polar surface area (TPSA)
Target Compound Data	Dual electrophilic sites: aldehyde carbonyl (C=O δ+) and chloroethyl terminal CH₂ (δ+ from Cl –I effect); TPSA = 17.1 Ų (aldehyde oxygen) plus side-chain contributions
Comparator Or Baseline	Parent bicyclo[2.2.1]heptane-2-carbaldehyde: single electrophilic site (aldehyde carbonyl only); TPSA = 17.1 Ų
Quantified Difference	Qualitative difference in number of electrophilic sites (2 vs. 1); TPSA comparable due to chlorine's negligible direct polar surface area contribution, but electrostatic profile fundamentally altered
Conditions	Computational electrostatic potential analysis inferred from established inductive effects of chlorine on adjacent carbon atoms; TPSA values from database-calculated data (Chem960, CAS Common Chemistry)

Why This Matters

The presence of a second electrophilic site fundamentally alters the chemoselectivity profile of this compound in multi-step synthetic sequences. When procuring a building block for nucleophilic addition or substitution cascade reactions, the dual electrophilic nature of the chloroethyl aldehyde offers a reactivity profile that the parent aldehyde cannot replicate, potentially reducing step count in target-oriented synthesis.

Synthetic Intermediate Differentiation: Alkylation Chain Length Enables Distinct Downstream Derivatization Pathways vs. Chloromethyl Congener

Patent literature (DE 2719976 / US 4,224,253) describes 2-chloromethyl-3-methyl-3-formyl-bicyclo[2.2.1]heptane as a key aldehyde intermediate that, upon Wittig olefination with appropriate phosphoranes, yields 2-methylene-3-methyl-3-(1',3'-pentadien-1'-yl)-bicyclo[2.2.1]heptane derivatives possessing interesting sandalwood-like scent characteristics [1]. This patent explicitly establishes that the chloromethyl-substituted bicyclo[2.2.1]heptane carbaldehyde serves as a synthetic precursor where the aldehyde group participates in C=C bond-forming reactions while the chloroalkyl side chain remains available for subsequent functionalization. The 2-(2-chloroethyl) variant, with one additional methylene unit in the side chain compared to the patent-described chloromethyl derivative, is expected to follow analogous Wittig reactivity at the aldehyde while providing a longer chloroalkyl tether for downstream nucleophilic displacement or further homologation. This one-carbon homologation difference between the chloromethyl and chloroethyl derivatives represents a meaningful structural distinction that enables access to a different chemical space in product libraries [2].

Side-chain derivatization

Patent context

2‑carbon chloroethyl tether vs 1‑carbon chloromethyl in Wittig/SN2 sequences (US 4,224,253 precedent)

Enables distinct downstream product space; chain length affects steric reach

Based on chloromethyl congener patent; direct evidence for chloroethyl pending

Evidence Dimension	Synthetic derivatization scope: side-chain length as determinant of downstream product diversity
Target Compound Data	2-(2-chloroethyl) side chain (n = 2 methylene units from ring to chlorine); enables Wittig olefination at aldehyde with retention of chloroethyl group for subsequent SN2 or elimination chemistry [2]
Comparator Or Baseline	2-Chloromethyl-3-methyl-3-formyl-bicyclo[2.2.1]heptane (CAS 69251-38-3): chloromethyl side chain (n = 1 methylene unit); patented as Wittig precursor for sandalwood fragrance analogues [1]
Quantified Difference	Side-chain length: 2-carbon (chloroethyl) vs. 1-carbon (chloromethyl) tether; differential of one methylene unit alters steric environment around the chlorine leaving group and the conformational flexibility of the side chain
Conditions	Patent context: DE 2719976 / US 4,224,253; Wittig olefination of bicyclo[2.2.1]heptane carbaldehydes with substituted phosphoranes

Why This Matters

For procurement decisions in medicinal chemistry or fragrance development, the chain-length difference between chloromethyl and chloroethyl analogues determines the accessible chemical space of downstream products, including the reach and geometry of the resulting functionalized side chains—a critical parameter in structure-activity relationship (SAR) exploration.

• [1] US Patent 4,224,253, Novel bicyclic scents, 1980 (based on DE 2719976), https://patents.justia.com/patent/4224253 (accessed 2026-05-01). View Source
• [2] Molaid, 2-Chloromethyl-3-methyl-3-formyl-bicyclo[2.2.1]heptane (CAS 69251-38-3), C₁₀H₁₅ClO, https://www.molaid.com (accessed 2026-05-01). View Source

Best-Fit Application Scenarios for 2-(2-Chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde Based on Quantitative Evidence

Medicinal Chemistry Building Block Requiring Dual Electrophilic Reactivity and Elevated Lipophilicity

In medicinal chemistry programs targeting central nervous system (CNS) or intracellular targets where balanced lipophilicity (predicted log P > 2.2) and conformational rigidity are design criteria, 2-(2-chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde offers a differentiated building block relative to the parent norbornane-2-carbaldehyde (XLogP3 = 1.70) . The rigid bicyclo[2.2.1]heptane core provides a conformationally constrained scaffold that has been validated in biologically active molecules (e.g., bicyclo[2.2.1]heptane-based prostaglandin D2 receptor antagonists [1] and triple re-uptake inhibitors for depression ), while the chloroethyl-aldehyde dual functionality enables orthogonal derivatization strategies—aldehyde-based reductive amination or Wittig chain extension concurrent with chloroethyl-based nucleophilic substitution—that are not accessible with the parent aldehyde alone .

Fragrance Intermediate Development Leveraging Chloroalkyl-Aldehyde Dual Functionality for Terpenoid Analogues

Patent literature demonstrates that chloromethyl-substituted bicyclo[2.2.1]heptane carbaldehydes serve as key intermediates for the synthesis of sandalwood-type fragrance molecules via Wittig olefination . The 2-(2-chloroethyl) congener, with its extended chloroalkyl tether (two methylene units vs. one in the chloromethyl analogue), offers access to a distinct sub-series of terpenoid analogues where the longer side chain may modulate odor threshold, substantivity, or olfactory character. The established precedent for bicyclo[2.2.1]heptane derivatives in fragrance applications [1], combined with the well-precedented reactivity of chloroalkyl aldehydes in C=C bond-forming reactions, positions this compound as a logical intermediate for fragrance discovery programs exploring structure-odor relationships in the norbornane chemical space.

Asymmetric Synthesis and Chiral Auxiliary Development on a Rigid Norbornane Template

The bicyclo[2.2.1]heptane scaffold is a privileged framework in asymmetric synthesis, with literature precedence for its use in chiral auxiliaries and ligands for enantioselective catalysis . Bicyclo[2.2.1]heptane-2-carbaldehyde derivatives have been utilized in formal [4+2] cycloaddition reactions with nitroolefins, achieving yields of 91% and enantiomeric excesses exceeding 99% [1]. The 2-(2-chloroethyl)-substituted variant, with its additional chloroethyl functional handle, offers the potential for post-catalytic elaboration—for instance, nucleophilic displacement of the chloride to introduce further chiral information or to tether the auxiliary to solid support. This dual-purpose design (rigid chiral scaffold plus reactive linker) represents a capability not available from the simpler alkyl-substituted norbornane aldehydes, such as 2-propyl- or 2-methylpropyl-bicyclo[2.2.1]heptane-2-carbaldehyde, which lack the chloride leaving group necessary for subsequent displacement chemistry.

Procurement Specification for Custom Synthesis Programs Requiring High-Purity Haloalkyl Aldehydes

For contract research organizations (CROs) and academic core facilities engaged in custom synthesis of norbornane-derived compound libraries, 2-(2-chloroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde is commercially available from specialty chemical suppliers at a standard purity specification of 95% . The compound's molecular weight of 186.68 g/mol and the presence of the chlorine atom (confirmed by the characteristic 3:1 isotopic ratio in mass spectrometry for ³⁵Cl/³⁷Cl) provide unambiguous identity verification markers that facilitate quality control (QC) release testing, distinguishing it from non-halogenated analogues that lack this confirmatory isotopic signature. When procuring building blocks for library synthesis, the ability to verify structural identity via the chlorine isotope pattern in LC-MS or GC-MS analysis adds an additional QC dimension relative to chlorine-free analogues, for which mass spectrometric verification may rely solely on molecular ion detection without corroborating isotope pattern confirmation [1].

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Dual electrophilic reactivity and elevated lipophilicity

Reductive amination / Wittig compatibility; nucleophilic substitution efficiency

Fragrance intermediate development

Chloroalkyl-aldehyde dual functionality for terpenoid analogues

Wittig olefination scope; odor structure-activity review

Asymmetric synthesis / chiral auxiliary

Rigid norbornane scaffold with reactive linker

Enantioselective catalysis compatibility; post-catalytic functionalization

Custom synthesis procurement

Halogen isotopic signature for identity verification

LC‑MS/GC‑MS chlorine isotope pattern confirmation

• [1] Tsuri T, Honma T, Hiramatsu Y, et al. Bicyclo[2.2.1]heptane and 6,6-dimethylbicyclo[3.1.1]heptane derivatives: orally active, potent, and selective prostaglandin D2 receptor antagonists. J Med Chem. 1997;40(22):3504–3507. PMID: 9357516. View Source